Cas no 499970-40-0 (3-Butenoic acid, 2-diazo-, ethyl ester)

3-Butenoic acid, 2-diazo-, ethyl ester structure

499970-40-0 structure

Product Name:3-Butenoic acid, 2-diazo-, ethyl ester

CAS No:499970-40-0

Molecular Formula:C₆H₈N₂O₂

Molecular Weight:140.13992

CID:1542503

PubChem ID:71362377

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3-Butenoic acid, 2-diazo-, ethyl ester Properties

Names and Identifiers

- 3-Butenoic acid, 2-diazo-, ethyl ester
- 2-diazonio-1-ethoxybuta-1,3-dien-1-olate
- 499970-40-0
- DTXSID30786007
- InChIKey： DMVDHOFKVPCDPH-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H8N2O2/c1-3-5(8-7)6(9)10-4-2/h3H,1,4H2,2H3
- SMILES： CCOC(=O)C(=[N+]=[N-])C=C

Computed Properties

Exact Mass: 140.05864
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 140.058577502g/mol
Heavy Atom Count: 10
Complexity: 192
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 28.3Å²

Experimental Properties

PSA: 62.7

3-Butenoic acid, 2-diazo-, ethyl ester Related Literature

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Hyeonseok Lee,Farnaz A. Shakib,Kouqi Liu,Bo Liu,Bailey Bubach,Rajender S. Varma,Ho Won Jang,Mehdi Ostadhassan RSC Adv., 2020,10, 23312-23320
2. Pd supported N-doped CeO2 as an efficient hydrogen oxidation reaction catalyst in PEMFC†

Thuy T. D. Nguyen,Thanh Duc Le,Jeong-Mo Yoon,In-Hwan Lee,Yeon-Tae Yu New J. Chem., 2020,44, 17203-17207
3. Molecular design on isoxazolone-based derivatives with large second-order harmonic generation effect and terahertz wave generation†

Yin Li,Heng Tu,Zheshuai Lin,Degang Xu,Guochun Zhang,Yicheng Wu,Jianquan Yao CrystEngComm, 2016,18, 3667-3673
4. Tetrabenzoporphyrins: synthetic developments and applications

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5. Theoretical equilibrium shape of hydroxyapatite, revised†

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6. The effect of spacer chain length on ion binding to bidentate α,ω-diamines: Contrasting ordering for H+ and Li+ ion affinities†

M. Kiran Kumar,J. Srinivasa Rao,S. Prabhakar,M. Vairamani,G. Narahari Sastry Chem. Commun., 2005, 1420-1422
7. CO2 formation mechanism in Fischer–Tropsch synthesis over iron-based catalysts: a combined experimental and theoretical study†

Bing Liu,Wenping Li,Jiao Zheng,Qiang Lin,Xin Zhang,Junwei Zhang,Feng Jiang,Yuebing Xu,Xiaohao Liu Catal. Sci. Technol., 2018,8, 5288-5301
8. Ultrathin porous NiO nanoflake arrays on nickel foam as an advanced electrode for high performance asymmetric supercapacitors†

Shuxing Wu,K. S. Hui,K. N. Hui J. Mater. Chem. A, 2016,4, 9113-9123
9. The migration of acetochlor from feed to milk

Xue Qin,Yujun Jiang,Zhenghui Wang,Chaoxin Man,Shiqian Fu,Sihan Chen,Xinyan Yang,Tao Yang,Dongyan Zhang,Linyao Li,Edward M. Fox,Wei Zhang RSC Adv., 2020,10, 44344-44351
10. A gold nanoparticle-intercalated mesoporous silica-based nanozyme for the selective colorimetric detection of dopamine†

Shounak Ray,Rima Biswas,Rumeli Banerjee,Papu Biswas Nanoscale Adv., 2020,2, 734-745

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